N-(1,3-Benzothiazol-2-yl)-6-cyclopropylpyrimidine-4-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-6-cyclopropylpyrimidine-4-carboxamide
• InChI: InChI=1S/C15H12N4OS/c20-14(12-7-11(9-5-6-9)16-8-17-12)19-15-18-10-3-1-2-4-13(10)21-15/h1-4,7-9H,5-6H2,(H,18,19,20)
• InChI Key: KHHMSBPYMJFPFE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC=N2)C(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C15H12N4OS
• Molecular Weight: 296.3 g/mol

Description

“N-(1,3-Benzothiazol-2-yl)-6-cyclopropylpyrimidine-4-carboxamide” is a chemical compound that contains a benzothiazole moiety, a pyrimidine ring, and a carboxamide group. Benzothiazole derivatives are known for their wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Synthesis Analysis

While the specific synthesis process for this compound is not available, benzothiazole derivatives are often synthesized through condensation reactions. For instance, a common method involves the reaction of 2-aminothiophenol with aldehydes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Generally, benzothiazole derivatives are stable under normal conditions and have good solubility in organic solvents.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the wide range of biological activities exhibited by benzothiazole derivatives, it could have potential uses in medicinal chemistry.